Cas no 55847-41-1 (3-Iodo-1-methyl-1H-1,2,4-triazole)

3-Iodo-1-methyl-1H-1,2,4-triazole structure
55847-41-1 structure
Product Name:3-Iodo-1-methyl-1H-1,2,4-triazole
CAS No:55847-41-1
MF:C3H4IN3
MW:208.988431930542
MDL:MFCD23768907
CID:4655079
PubChem ID:12201374
Update Time:2023-08-10

3-Iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-1-methyl-1H-1,2,4-triazole
    • 3-iodo-1-methyl-1,2,4-triazole
    • 3-Iodo-1-methyl-1H-1,2,4-triazole
    • MDL: MFCD23768907
    • Inchi: 1S/C3H4IN3/c1-7-2-5-3(4)6-7/h2H,1H3
    • InChI Key: CAEPGFNWRQDVRV-UHFFFAOYSA-N
    • SMILES: IC1N=CN(C)N=1

Computed Properties

  • Exact Mass: 208.94499 g/mol
  • Monoisotopic Mass: 208.94499 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 67.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 30.7
  • Molecular Weight: 208.99

3-Iodo-1-methyl-1H-1,2,4-triazole Pricemore >>

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